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Compound of Interest

Compound Name: Tridecanoic acid

Cat. No.: B123370

Introduction

Tridecanoic acid (C13:0) is a saturated odd-chain fatty acid (OCFA) that is relatively rare in
most biological systems.[1][2] Unlike even-chain fatty acids, which are metabolized exclusively
to acetyl-CoA, the B-oxidation of tridecanoic acid yields both acetyl-CoA and a terminal three-
carbon unit, propionyl-CoA.[1][3] This unique metabolic fate makes tridecanoic acid an
invaluable tool for researchers in metabolism, nutrition, and drug development. Its applications
include serving as a tracer for studying fatty acid oxidation, acting as an internal standard for
lipid analysis due to its low natural abundance, and investigating the anaplerotic role of fatty
acids in replenishing tricarboxylic acid (TCA) cycle intermediates.[1][4][5]

Metabolic Pathways and Signaling
B-Oxidation of Tridecanoic Acid

The metabolism of tridecanoic acid begins with its activation to tridecanoyl-CoA, which is then
transported into the mitochondria. It undergoes five cycles of B-oxidation. The first four cycles
each release a molecule of acetyl-CoA. The final cycle cleaves the remaining five-carbon acyl-
CoA into one molecule of acetyl-CoA and one molecule of propionyl-CoA.[1]

o Acetyl-CoA can enter the TCA cycle to generate ATP or be used for the synthesis of other
molecules like cholesterol and even-chain fatty acids.[3]

e Propionyl-CoA is converted to succinyl-CoA, which then enters the TCA cycle.[1] This
process, known as anaplerosis, replenishes the pool of TCA cycle intermediates, which is
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crucial for maintaining mitochondrial function, especially during periods of high energy
demand or fasting.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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